Cas no 864918-07-0 (ethyl 2-(2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamido)benzoate)

• Product Name: ethyl 2-(2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamido)benzoate
• CAS No: 864918-07-0
• MF: C₂₀H₁₉N₃O₃S₂
• MW: 413.513161897659
• CID: 6584152
• PubChem ID: 5175655
• Update Time: 2025-05-24

ethyl 2-(2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamido)benzoate
• Benzoic acid, 2-[[2-[[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]thio]acetyl]amino]-, ethyl ester
• ethyl 2-(2-{[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamido)benzoate
• AKOS024597738
• 864918-07-0
• ethyl 2-[[2-[[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetyl]amino]benzoate
• ethyl 2-(2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamido)benzoate
• F0698-0224

• Inchi： 1S/C20H19N3O3S2/c1-3-26-19(25)15-9-4-5-10-16(15)21-17(24)12-27-20-22-18(23-28-20)14-8-6-7-13(2)11-14/h4-11H,3,12H2,1-2H3,(H,21,24)
• InChI Key： PMVHPVQQJLCDIY-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC=C1NC(CSC1SN=C(C2=CC=CC(C)=C2)N=1)=O

Computed Properties

• Exact Mass: 413.08678382g/mol
• Monoisotopic Mass: 413.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 12.23±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 2-(2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamido)benzoate

Comprehensive Overview of Ethyl 2-(2-{3-(3-Methylphenyl)-1,2,4-Thiadiazol-5-Ylsulfanyl}Acetamido)Benzoate (CAS No. 864918-07-0)

In the realm of organic chemistry and pharmaceutical research, ethyl 2-(2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamido)benzoate (CAS No. 864918-07-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its intricate molecular framework, combines a 1,2,4-thiadiazole core with a benzoate ester moiety, making it a subject of interest in drug discovery and material science. Researchers are increasingly exploring its synthesis, reactivity, and biological activity, aligning with the growing demand for novel heterocyclic compounds in modern therapeutics.

The 1,2,4-thiadiazole ring system, a key component of this molecule, is known for its diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. Coupled with the 3-methylphenyl substituent, the compound exhibits enhanced lipophilicity, which may improve its bioavailability and membrane permeability—a critical factor in drug design. Recent studies highlight the role of sulfanylacetamido linkages in modulating enzyme interactions, sparking discussions about its potential as a scaffold for targeted therapies. These attributes position CAS No. 864918-07-0 as a promising candidate for further investigation in precision medicine.

From a synthetic chemistry perspective, the preparation of ethyl 2-(2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamido)benzoate involves multi-step reactions, including condensation and cyclization processes. Optimizing these protocols is a trending topic in academic forums, particularly among researchers focusing on green chemistry and sustainable methodologies. The compound’s stability under varying pH conditions and its compatibility with common organic solvents are also under scrutiny, as these factors influence its applicability in industrial settings.

In the context of AI-driven drug discovery, computational models have been employed to predict the binding affinity of this molecule with biological targets. Such approaches align with the current emphasis on machine learning in chemistry, where virtual screening accelerates the identification of lead compounds. The integration of cheminformatics tools has further elucidated its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile, addressing common queries about its safety and efficacy in preclinical studies.

Beyond pharmaceuticals, CAS No. 864918-07-0 has potential applications in agrochemicals and materials science. Its thiadiazole backbone is structurally analogous to certain herbicides and fungicides, prompting exploration into its utility in crop protection. Additionally, its conjugated system may lend itself to optoelectronic materials, a hot topic in renewable energy research. These interdisciplinary connections underscore the compound’s versatility and relevance to contemporary scientific challenges.

As regulatory agencies emphasize environmental impact assessments, the biodegradability and ecotoxicity of ethyl 2-(2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamido)benzoate are being evaluated. This aligns with global trends toward sustainable chemistry, where stakeholders prioritize compounds with minimal ecological footprints. Such evaluations are frequently searched in academic databases, reflecting the intersection of scientific innovation and environmental stewardship.

In summary, ethyl 2-(2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamido)benzoate represents a compelling case study in modern chemical research. Its structural complexity, coupled with its multifaceted applications, positions it at the forefront of discussions in drug development, green synthesis, and materials engineering. Continued exploration of this compound will likely yield insights that resonate across scientific disciplines, addressing both fundamental questions and practical challenges in the chemical sciences.